Cas no 176638-49-6 (2-(prop-2-yn-1-yl)heptanoic acid)

• Product Name: 2-(prop-2-yn-1-yl)heptanoic acid
• CAS No: 176638-49-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1363277
• PubChem ID: 177303
• Update Time: 2025-04-20

2-(prop-2-yn-1-yl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)heptanoic acid
• pentyl-4-pentynoic acid
• 2-prop-2-ynylheptanoic acid
• 2-Pentyl-4-pentynoic acid
• DTXSID10938825
• SB46884
• 2-(Propynyl)heptanoic acid
• 176638-49-6
• SCHEMBL7552288
• Heptanoic acid, 2-(2-poropynyl)-

• Inchi： 1S/C10H16O2/c1-3-5-6-8-9(7-4-2)10(11)12/h2,9H,3,5-8H2,1H3,(H,11,12)
• InChI Key： ZZDSHRABQMWUNE-UHFFFAOYSA-N
• SMILES： OC(C(CC#C)CCCCC)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.975
• Boiling Point: 270°C at 760 mmHg
• Flash Point: 129.7°C
• Refractive Index: 1.465
• PSA: 37.3